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Compound of Interest

Compound Name: Glycocholic acid-d4

Cat. No.: B8055514

The proper disposal of Glycocholic acid-d4 is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance. As a deuterated bile acid used in
research, it is imperative to handle its waste with established protocols. Although some safety
data sheets (SDS) may classify the solid compound as non-hazardous, others highlight its
toxicity to aquatic life, necessitating its management as a regulated chemical waste.[1][2]

Immediate Safety and Handling Protocol

When preparing Glycocholic acid-d4 for disposal, it is essential to prevent its release into the
environment.[1] Spills should be collected mechanically, and the substance should not be
discharged into drains, sewers, or water courses.[1][2] Laboratory personnel should treat all
chemical waste, including Glycocholic acid-d4, as hazardous unless explicitly confirmed
otherwise by an environmental health and safety professional.[3]

Quantitative Data Summary

For clarity, the key identification and hazard information for Glycocholic acid-d4 is
summarized below. This data is compiled from supplier safety data sheets.
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Identifier Information Reference

N-[()-3,7,12-trihydroxy-24-

Chemical Name oxocholan-24-yl-2,2,4,4-d4]- [1]
glycine

CAS Number 1201918-15-1 [1]

Molecular Formula C26H39D4NOs [2][4]

Physical Form Crystalline Solid [4]

] Toxic to aquatic life with long
Primary Hazard _ [1]
lasting effects (H411)

UN3077, Environmentally
Transport Information hazardous substance, solid, [1]

n.o.s.

Step-by-Step Disposal Procedure

Follow these procedural steps to ensure the safe and compliant disposal of Glycocholic acid-
d4 waste.

Step 1: Waste Identification and Segregation
« |dentify the material for disposal as "Glycocholic acid-d4, solid waste."
o A chemical is considered waste when it is no longer intended for use.[3][5]

o Keep solid Glycocholic acid-d4 waste separate from liquid and other incompatible chemical
wastes to prevent unintended reactions.[6][7]

Step 2: Proper Containerization

» Select a suitable container that is in good condition, leak-proof, and compatible with the
chemical.[5][8] The original container is often an ideal choice if it is not damaged.[6]

o Ensure the container is securely capped at all times, except when you are adding waste.[5]

[6]18]
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Step 3: Accurate Labeling
o Affix a "HAZARDOUS WASTE" label to the container.[8]

o Clearly write the full chemical name, "Glycocholic acid-d4," and specify its composition on
the label.[8] This ensures waste handlers are aware of the container's contents.

Step 4: Designated Storage

o Store the labeled, sealed container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[6][9]

o The SAA must be located at or near the point of waste generation and should be inspected
weekly for any signs of leakage.[6][9]

e Do not store chemical waste in public areas like hallways.[3]
Step 5: Arrange for Professional Disposal

e Do not discard Glycocholic acid-d4 in the regular trash or pour it down the drain.[3][10] Its
ecotoxicity makes drain disposal particularly harmful.[1]

« Contact your institution’s Environmental Health & Safety (EH&S) department or a licensed
hazardous material disposal company to schedule a pickup.[2][9]

o Complete any required waste pickup forms, providing an accurate description of the waste.

[8]
Step 6: Disposal of Empty Containers

» A container that held Glycocholic acid-d4 should be triple-rinsed with a suitable solvent
before being disposed of as regular trash.[3]

e The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.

» Before placing the empty container in the trash, deface or remove all chemical labels.[3]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Glycocholic acid-d4.
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Caption: Workflow for the proper disposal of Glycocholic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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